Cas no 1617-19-2 (3-Butenoic acid,3-methyl-, ethyl ester)

• Product name: 3-Butenoic acid,3-methyl-, ethyl ester
• CAS No: 1617-19-2
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 192533
• PubChem ID: 3014021

3-Butenoic acid,3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid,3-methyl-, ethyl ester
• ethyl 3-methylbut-3-enoate
• Ethyl 3-methyl-3-butenoate
• 1617-19-2
• SCHEMBL1549377
• DTXSID40167222
• SQKVCLUVKIDLNQ-UHFFFAOYSA-N
• 3-methyl-but-3-enoic acid ethyl ester
• ethyl-3-methyl-3-butenoate
• 3-Butenoic acid, 3-methyl-, ethyl ester

• Inchi： InChI=1S/C7H12O2/c1-4-9-7(8)5-6(2)3/h2,4-5H2,1,3H3
• InChI Key： SQKVCLUVKIDLNQ-UHFFFAOYSA-N
• SMILES： CCOC(CC(=C)C)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.899g/cm3
• Boiling Point: 142.1ºC at 760mmHg
• Flash Point: 52.8ºC
• Refractive Index: 1.416
• PSA: 26.3
• LogP: 1.51570